Cas no 126522-74-5 (1-(2,4,6-Trimethylbenzenesulfonyl)pyrrolidine-2-carboxylic Acid)

• Product Name: 1-(2,4,6-Trimethylbenzenesulfonyl)pyrrolidine-2-carboxylic Acid
• CAS No: 126522-74-5
• MF: C₁₄H₁₉NO₄S
• MW: 297.369962930679
• MDL: MFCD03722940
• CID: 227811
• PubChem ID: 2940413
• Update Time: 2025-04-19

1-(2,4,6-Trimethylbenzenesulfonyl)pyrrolidine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(Mesitylsulfonyl)pyrrolidine-2-carboxylic acid
• 1-(2,4,6-trimethylphenyl)sulfonylpyrrolidine-2-carboxylic acid
• D-Proline,1-[(2,4,6-trimethylphenyl)sulfonyl]-
• (2R)-1-[(2,4,6-trimethylphenyl)sulfonyl]pyrrolidine-2-carboxylate
• (2S)-1-[(2,4,6-trimethylphenyl)sulfonyl]pyrrolidine-2-carboxylate
• 1-(Mesitylsulfonyl)proline
• 1-[(2,4,6-trimethylphenyl)sulfonyl]proline
• proline, 1-[(2,4,6-trimethylphenyl)sulfonyl]-
• CS-0280177
• EN300-07166
• Z45681516
• 1-(Mesitylsulfonyl)pyrrolidine-2-carboxylicacid
• 1-[(2,4,6-trimethylbenzene)sulfonyl]pyrrolidine-2-carboxylic acid
• SR-01000263250
• SCHEMBL3720984
• AKOS016039056
• (mesitylsulfonyl)proline
• DTXSID10387915
• MFCD03722940
• AKOS000122453
• SR-01000263250-1
• F1922-0020
• 1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidine-2-carboxylic acid
• 126522-74-5
• 1-(2,4,6-Trimethylbenzenesulfonyl)pyrrolidine-2-carboxylic Acid

• MDL： MFCD03722940
• Inchi： 1S/C14H19NO4S/c1-9-7-10(2)13(11(3)8-9)20(18,19)15-6-4-5-12(15)14(16)17/h7-8,12H,4-6H2,1-3H3,(H,16,17)
• InChI Key： WOOZXNKLFHMTLX-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(N1CCCC1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 296.09574
• Monoisotopic Mass: 297.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 84-86 °CEnamineEN300-07166
• Boiling Point: 489.7±55.0 °C at 760 mmHg
• Flash Point: 250.0±31.5 °C
• PSA: 77.51
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(2,4,6-Trimethylbenzenesulfonyl)pyrrolidine-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives